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Compound of Interest

Compound Name: N-Methoxyanhydrovobasinediol

Cat. No.: B15589659 Get Quote

For the attention of: Researchers, Scientists, and Drug Development Professionals

Disclaimer: The following guide is based on currently available public information. Detailed

experimental data on N-Methoxyanhydrovobasinediol is limited in publicly accessible

scientific literature. This document provides a comprehensive overview based on existing

knowledge and contextual information from related compounds.

Introduction
N-Methoxyanhydrovobasinediol is a naturally occurring indole alkaloid that has been isolated

from plants of the Apocynaceae family, notably Gelsemium elegans.[1][2] This family of plants

is known for producing a wide array of bioactive alkaloids with diverse and potent

pharmacological activities.[3] As a member of the monoterpenoid indole alkaloid class, N-
Methoxyanhydrovobasinediol is of significant interest to the scientific community for its

potential therapeutic applications, particularly in the fields of oncology and immunology.[2]

Preliminary investigations suggest that its mode of action involves the modulation of key

biochemical pathways through interactions with specific cellular receptors and enzymes.[2]

Researchers are exploring its potential as a lead compound for the development of novel

therapeutic agents for treating various diseases, including cancer and inflammatory disorders.

[2]
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A summary of the known physicochemical properties of N-Methoxyanhydrovobasinediol is
presented in the table below. This information is crucial for its handling, formulation, and in the

design of experimental protocols.

Property Value Source

Molecular Formula C₂₁H₂₆N₂O₂ [2]

Molecular Weight 338.4 g/mol [2]

CAS Number 125180-42-9 [2]

Class Indole Alkaloid [2]

Natural Source Gelsemium elegans [1]

Biological Activity
While specific quantitative data for N-Methoxyanhydrovobasinediol is not extensively

documented in publicly available literature, its purported anti-inflammatory and anticancer

activities are consistent with the known biological profile of other alkaloids isolated from

Gelsemium elegans and the broader Apocynaceae family.

Anticancer Activity
Several alkaloids from Gelsemium elegans have demonstrated cytotoxic effects against various

cancer cell lines. For instance, other alkaloids from this plant have been evaluated for their

cytotoxic activity against tumor cell lines. This suggests a potential area of investigation for N-
Methoxyanhydrovobasinediol. The general mechanism for related compounds often involves

the induction of apoptosis and inhibition of cell proliferation.

Anti-inflammatory Activity
Indole alkaloids from the Apocynaceae family are known to possess anti-inflammatory

properties.[3][4] The mechanisms often involve the inhibition of pro-inflammatory mediators.

While direct evidence for N-Methoxyanhydrovobasinediol is pending, its structural similarity

to other bioactive alkaloids suggests it may act on similar inflammatory pathways.
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Currently, there is no publicly available quantitative data (e.g., IC₅₀, EC₅₀ values) detailing the

biological activity of N-Methoxyanhydrovobasinediol. Further research is required to quantify

its potency and efficacy in various experimental models.

Experimental Protocols
Detailed experimental protocols for the biological evaluation of N-
Methoxyanhydrovobasinediol are not yet published. However, based on the investigation of

other indole alkaloids with similar purported activities, the following methodologies would be

appropriate for its characterization.

In Vitro Cytotoxicity Assays
A standard protocol to assess the potential anticancer activity of N-
Methoxyanhydrovobasinediol would involve cytotoxicity assays against a panel of human

cancer cell lines.

Cell Lines: A diverse panel of cancer cell lines (e.g., A549 - lung, MCF-7 - breast, HeLa -

cervical, HepG2 - liver) and a non-cancerous control cell line (e.g., HEK293) should be used.

Methodology: The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) or

SRB (Sulphorhodamine B) assay is commonly used.

Cells are seeded in 96-well plates and allowed to adhere overnight.

Cells are then treated with serial dilutions of N-Methoxyanhydrovobasinediol for a

specified period (e.g., 48 or 72 hours).

After incubation, the respective assay reagent (MTT or SRB) is added, and the

absorbance is measured using a microplate reader.

The percentage of cell viability is calculated relative to untreated control cells, and the IC₅₀

value (the concentration that inhibits 50% of cell growth) is determined.

In Vitro Anti-inflammatory Assays
To investigate the anti-inflammatory properties, the effect of N-Methoxyanhydrovobasinediol
on inflammatory responses in macrophage cell lines can be assessed.
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Cell Line: Murine macrophage cell line RAW 264.7 or human THP-1 monocytes differentiated

into macrophages.

Methodology:

Cells are pre-treated with various concentrations of N-Methoxyanhydrovobasinediol for

1-2 hours.

Inflammation is then induced by adding lipopolysaccharide (LPS).

After a suitable incubation period (e.g., 24 hours), the cell culture supernatant is collected

to measure the levels of pro-inflammatory mediators such as nitric oxide (NO), tumor

necrosis factor-alpha (TNF-α), and interleukin-6 (IL-6) using Griess reagent and ELISA

kits, respectively.

Cell viability should also be assessed to rule out cytotoxic effects.

Signaling Pathways and Visualizations
The precise signaling pathways modulated by N-Methoxyanhydrovobasinediol have not

been elucidated. Based on the activities of related indole alkaloids, potential targets could

include pathways involved in apoptosis, cell cycle regulation, and inflammation, such as the

NF-κB and MAPK signaling pathways.

As there is currently no specific information on the signaling pathways or experimental

workflows for N-Methoxyanhydrovobasinediol, the creation of detailed Graphviz diagrams as

requested is not feasible. Further research identifying the molecular targets and mechanisms of

action is required before such visualizations can be accurately generated.

Below is a hypothetical workflow for the initial screening of a novel natural compound like N-
Methoxyanhydrovobasinediol.
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General Workflow for Bioactivity Screening of a Novel Compound
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Caption: A generalized workflow for the discovery and initial evaluation of a novel natural

product.

Conclusion and Future Directions
N-Methoxyanhydrovobasinediol represents a promising scaffold for drug discovery,

stemming from a rich history of bioactive indole alkaloids from the Apocynaceae family. The

preliminary indications of its anti-inflammatory and anticancer potential warrant a more in-depth

investigation.

Future research should focus on:

Comprehensive Bioactivity Screening: Evaluating the compound against a wide range of

cancer cell lines and in various models of inflammation.

Quantitative Analysis: Determining key parameters such as IC₅₀ and EC₅₀ values to establish

its potency.

Mechanism of Action Studies: Identifying the specific molecular targets and signaling

pathways through which N-Methoxyanhydrovobasinediol exerts its biological effects.

In Vivo Efficacy: Assessing its therapeutic potential in animal models of cancer and

inflammatory diseases.

The elucidation of these aspects will be critical in determining the true therapeutic potential of

N-Methoxyanhydrovobasinediol and its prospects for further development as a clinical

candidate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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